Cas no 270063-38-2 (Fmoc-(S)-3-amino-4-(1-naphthyl)-butyric Acid)

Fmoc-(S)-3-amino-4-(1-naphthyl)-butyric acid is a protected amino acid derivative widely used in peptide synthesis, particularly in solid-phase peptide synthesis (SPPS). The Fmoc (9-fluorenylmethoxycarbonyl) group serves as a temporary protecting group for the amine functionality, enabling selective deprotection under mild basic conditions. The (S)-3-amino-4-(1-naphthyl)-butyric acid backbone incorporates a naphthyl side chain, which enhances hydrophobicity and can influence peptide conformation and binding interactions. This compound is valued for its high purity, stability, and compatibility with standard Fmoc-based protocols, making it suitable for constructing structurally diverse peptides for research in medicinal chemistry and biochemistry. Its chiral integrity ensures consistent stereochemical outcomes in synthesized peptides.
Fmoc-(S)-3-amino-4-(1-naphthyl)-butyric Acid structure
270063-38-2 structure
Product Name:Fmoc-(S)-3-amino-4-(1-naphthyl)-butyric Acid
CAS No:270063-38-2
MF:C29H25NO4
MW:451.51310801506
MDL:MFCD01861034
CID:254127
PubChem ID:2761620
Update Time:2025-10-28

Fmoc-(S)-3-amino-4-(1-naphthyl)-butyric Acid Chemical and Physical Properties

Names and Identifiers

    • (S)-3-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)-4-(naphthalen-1-yl)butanoic acid
    • 1-Naphthalenebutanoicacid, b-[[(9H-fluoren-9-ylmethoxy)carbonyl]amino]-,(bS)-
    • Fmoc-(1-naphthyl)-L-beta-homoalanine
    • Fmoc-(S)-3-amino-4-(1-naphthyl)-butyric acid
    • Fmoc-β-HoAla(1-Naphthyl)-OH
    • (S)-3-(Fmoc-amino)-4-(1-naphthyl)butyric acid
    • FMOC-(S)-3-AMINO-4-(1-NAPHTHYL)BUTANOIC ACID
    • Fmoc-(S)-3-amino-4-(naphthyl)butyric acid
    • FMOC-ALA(1-NAPH)-(C*CH2)OH
    • Fmoc-b-HoAla(1-naphthyl)-OH
    • RARECHEM AK PT F049
    • (3S)-3-(9H-fluoren-9-ylmethoxycarbonylamino)-4-naphthalen-1-ylbutanoic acid
    • SCHEMBL118132
    • 270063-38-2
    • W18428
    • (S)-3-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)-4-(naphthalen-1-yl)butanoicacid
    • (S)-3-(((9H-fluoren-9-yl)methoxy)carbonylamino)-4-(naphthalen-1-yl)butanoic acid
    • AC-22117
    • CS-0062186
    • AKOS015948811
    • MFCD01861034
    • fmoc-(s)-3-amino-4-(1-naphthyl)butyric acid
    • PS-12045
    • Fmoc-L-beta-HomoAla(1-naphthyl)-OH
    • (3S)-3-{[(9H-fluoren-9-ylmethoxy)carbonyl]amino}-4-(naphthalen-1-yl)butanoic acid
    • Fmoc-(S)-3-amino-4-(1-naphthyl)-butyric Acid
    • MDL: MFCD01861034
    • Inchi: 1S/C29H25NO4/c31-28(32)17-21(16-20-10-7-9-19-8-1-2-11-22(19)20)30-29(33)34-18-27-25-14-5-3-12-23(25)24-13-4-6-15-26(24)27/h1-15,21,27H,16-18H2,(H,30,33)(H,31,32)/t21-/m0/s1
    • InChI Key: QKDVUQGMQTZWKV-NRFANRHFSA-N
    • SMILES: O(C(N[C@H](CC(=O)O)CC1=CC=CC2C=CC=CC1=2)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

  • Exact Mass: 451.17800
  • Monoisotopic Mass: 451.178
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 34
  • Rotatable Bond Count: 9
  • Complexity: 688
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 75.6A^2
  • XLogP3: 5.8

Experimental Properties

  • Density: 1.275
  • Boiling Point: 702.5°Cat760mmHg
  • Flash Point: 378.7°C
  • Refractive Index: 1.671
  • PSA: 75.63000
  • LogP: 6.15520

Fmoc-(S)-3-amino-4-(1-naphthyl)-butyric Acid Security Information

  • HazardClass:IRRITANT

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Additional information on Fmoc-(S)-3-amino-4-(1-naphthyl)-butyric Acid

Comprehensive Overview of Fmoc-(S)-3-amino-4-(1-naphthyl)-butyric Acid (CAS No. 270063-38-2)

Fmoc-(S)-3-amino-4-(1-naphthyl)-butyric Acid (CAS No. 270063-38-2) is a specialized Fmoc-protected amino acid derivative widely used in peptide synthesis and pharmaceutical research. This compound features a unique naphthyl group, which enhances its aromatic properties and makes it valuable for designing peptide-based therapeutics. Its chiral center at the (S)-3-amino position ensures stereochemical precision, a critical factor in drug development. Researchers favor this building block for its compatibility with solid-phase peptide synthesis (SPPS), a technique dominating modern peptide production.

The growing demand for peptide drugs and bioconjugation tools has propelled interest in Fmoc-(S)-3-amino-4-(1-naphthyl)-butyric Acid. Recent trends in cancer-targeting peptides and GPCR modulators highlight its relevance, as the naphthalene moiety can improve binding affinity to hydrophobic protein pockets. Analytical techniques like HPLC and LC-MS frequently employ this compound as a reference standard due to its distinct UV absorption characteristics. Moreover, its role in antibody-drug conjugates (ADCs) aligns with the booming interest in targeted therapies, addressing frequent search queries about "peptide linker chemistry" and "custom amino acid applications."

From a synthetic perspective, CAS 270063-38-2 demonstrates exceptional stability under Fmoc deprotection conditions (typically 20% piperidine in DMF), a feature extensively documented in peptide synthesis protocols. The compound's 1-naphthyl side chain contributes to π-π stacking interactions, a hot topic in supramolecular chemistry discussions. This property answers common search questions regarding "aromatic amino acid derivatives" and "non-natural amino acid uses." Suppliers often highlight its ≥95% purity (verified by NMR and mass spectrometry), meeting stringent requirements for GMP-compliant peptide production.

In drug discovery, Fmoc-(S)-3-amino-4-(1-naphthyl)-butyric Acid serves as a key intermediate for peptidomimetics – a trending alternative to small molecules and biologics. Its structural features address frequent queries about "bulky amino acid substitutes" and "rigid peptide backbone design." The compound's logP value (enhanced by the naphthyl group) makes it particularly valuable in CNS drug development, where blood-brain barrier penetration remains a major research challenge. These applications align with current PubMed-indexed studies on neuroprotective peptides and enzyme inhibitors.

Storage recommendations for CAS 270063-38-2 typically suggest -20°C conditions in airtight containers, reflecting standard practices for Fmoc-amino acids. The compound's MSDS data emphasizes standard laboratory precautions, avoiding the need for specialized handling – an important consideration for researchers comparing different unnatural amino acids. With molecular weight 427.48 g/mol and exact mass 427.1787, it fits perfectly into high-throughput screening libraries, answering industry demands for "diverse peptide building blocks."

Emerging applications in fluorescent peptide probes leverage the intrinsic fluorescence of the naphthalene group, connecting to popular searches about "peptide-based sensors." The compound's X-ray crystallography compatibility also makes it valuable for protein structure studies, particularly in determining receptor-ligand interactions. These multidisciplinary uses position Fmoc-(S)-3-amino-4-(1-naphthyl)-butyric Acid as a versatile tool bridging chemical biology and medicinal chemistry – two fields generating substantial academic and commercial interest.

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